Cas no 813425-43-3 (N-3-(methylamino)phenylacetamide)

• Product Name: N-3-(methylamino)phenylacetamide
• CAS No: 813425-43-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD11152638
• CID: 2109695
• PubChem ID: 22413933
• Update Time: 2025-10-22

N-3-(methylamino)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(methylamino)phenyl)acetamide
• N-3-(methylamino)phenylacetamide
• 813425-43-3
• DA-02633
• FWQIENRDARREMJ-UHFFFAOYSA-N
• F8882-0444
• AKOS000255491
• N-[3-(methylamino)phenyl]acetamide
• SCHEMBL1487964

• MDL： MFCD11152638
• Inchi： 1S/C9H12N2O/c1-7(12)11-9-5-3-4-8(6-9)10-2/h3-6,10H,1-2H3,(H,11,12)
• InChI Key： FWQIENRDARREMJ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=C(C=1)NC

Computed Properties

• Exact Mass: 164.094963011Da
• Monoisotopic Mass: 164.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-3-(methylamino)phenylacetamide

N-3-(Methylamino)phenylacetamide: A Comprehensive Overview

The compound with CAS No 813425-43-3, commonly referred to as N-3-(methylamino)phenylacetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of phenylacetamide derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of N-3-(methylamino)phenylacetamide consists of a phenyl ring substituted with a methylamino group at the 3-position, connected to an acetamide moiety. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

Recent studies have highlighted the potential of N-3-(methylamino)phenylacetamide as a promising candidate in drug discovery. Researchers have explored its role in modulating various cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that N-3-(methylamino)phenylacetamide could be a valuable lead compound for developing novel anti-inflammatory agents.

Another area of interest lies in the compound's potential as a neuroprotective agent. Preclinical studies have shown that N-3-(methylamino)phenylacetamide can protect against neuronal damage caused by oxidative stress, a hallmark of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2021 study in *Neuroscience Letters* reported that this compound significantly reduced reactive oxygen species (ROS) levels in neuronal cells, thereby preserving their functionality. These results underscore the importance of further investigating N-3-(methylamino)phenylacetamide for its potential therapeutic applications in neurology.

The synthesis of N-3-(methylamino)phenylacetamide involves a multi-step process that typically begins with the preparation of the methylaminophenol intermediate. This is followed by acetylation to introduce the acetamide group, resulting in the final product. The synthesis pathway has been optimized over recent years to enhance yield and purity, making it more accessible for large-scale production and subsequent biological testing.

In terms of structural analysis, N-3-(methylamino)phenylacetamide exhibits interesting spectroscopic properties. For example, its UV-vis spectrum reveals strong absorption bands corresponding to the conjugated system formed by the phenyl ring and the acetamide group. Similarly, NMR studies have provided insights into the electronic environment of the methylamino group, which plays a critical role in determining the compound's reactivity and bioavailability.

From an environmental perspective, understanding the degradation pathways of N-3-(methylamino)phenylacetamide is crucial for assessing its ecological impact. Recent research has shown that this compound undergoes rapid hydrolysis under acidic conditions, leading to the formation of biodegradable byproducts. This suggests that N-3-(methylamino)phenylacetamide may have a relatively low environmental footprint compared to other synthetic compounds.

In conclusion, N-3-(methyl amino phenyl acet amide) (CAS No 813425-43-3) is a versatile compound with significant potential in various fields, including drug development and materials science. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting subject for further research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.